Cas no 3353-68-2 (4-3-Carboxypropyl(dimethyl)silyloxy-dimethylsilylbutanoic Acid)

• Product Name: 4-3-Carboxypropyl(dimethyl)silyloxy-dimethylsilylbutanoic Acid
• CAS No: 3353-68-2
• MF: C₁₂H₂₆O₅Si₂
• MW: 306.502846240997
• MDL: MFCD00045969
• CID: 310329
• PubChem ID: 76880
• Update Time: 2025-04-19

4-3-Carboxypropyl(dimethyl)silyloxy-dimethylsilylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4,4'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
• 4-[[3-carboxypropyl(dimethyl)silyl]oxy-dimethylsilyl]butanoic acid
• 1,3-BIS(3-CARBOXYPROPYL)TETRAMETHYLDISILOXANE
• 5,5,7,7-tetramethyl-6-oxa-5,7-disila-undecanedioic acid
• 1,3-Bis(3-carboxypropyl)-1,1,3,3-tetramethyldisiloxane
• Butanoic acid, 4,4'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
• FT-0634799
• MFCD00045969
• SCHEMBL512941
• AKOS028108506
• 4-[[dimethyl-(4-oxidanyl-4-oxidanylidene-butyl)silyl]oxy-dimethyl-silyl]butanoic acid
• C12H26O5Si2
• 4,4'-(1,1,3,3-tetramethyldisiloxane-1,3-diyl)dibutanoic acid
• DTXSID3062990
• I10458
• 1,3-Bis-(3-carboxypropyl)tetramethyldisiloxane
• 3353-68-2
• 4,4'-(1,1,3,3-tetramethyldisiloxane-1,3-diyl)dibutanoicacid
• S01300
• CS-0205095
• A821823
• 4-[[3-Carboxypropyl(Dimethyl)Silyl]Oxy-Dimethylsilyl]Butanoicacid
• DS-3553
• DNNFJTRYBMVMPE-UHFFFAOYSA-N
• 4-({[(3-carboxypropyl)dimethylsilyl]oxy}dimethylsilyl)butanoic acid
• 4-3-Carboxypropyl(dimethyl)silyloxy-dimethylsilylbutanoic Acid

• MDL： MFCD00045969
• Inchi： 1S/C12H26O5Si2/c1-18(2,9-5-7-11(13)14)17-19(3,4)10-6-8-12(15)16/h5-10H2,1-4H3,(H,13,14)(H,15,16)
• InChI Key： DNNFJTRYBMVMPE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCC(=O)O)O[Si](C)(C)CCCC(=O)O

Computed Properties

• Exact Mass: 306.13200
• Monoisotopic Mass: 306.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.043±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 49-49.5 ºC (heptane )
• Boiling Point: 379.3°C at 760 mmHg
• Flash Point: >110°C
• Refractive Index: 1.456
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 83.83000
• LogP: 3.14280
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-3-Carboxypropyl(dimethyl)silyloxy-dimethylsilylbutanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes
• Other Chemical Reagents Organic Metal Reagents